Cas no 947534-30-7 (5-bromo-N-(3-nitrocyclobutyl)pyridin-2-amine)

• Product Name: 5-bromo-N-(3-nitrocyclobutyl)pyridin-2-amine
• CAS No: 947534-30-7
• MF: C₉H₁₀BrN₃O₂
• MW: 272.09860086441
• CID: 870202
• PubChem ID: 45158683
• Update Time: 2025-04-19

5-bromo-N-(3-nitrocyclobutyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(3-nitrocyclobutyl)pyridin-2-amine
• 5-BROMO-3-NITRO-(PYRIDIN-2-YL))-CYCLOBUTYL-AMINE
• 5-Bromo-3-nitro-pyridin-2-yl)-cyclobutyl-amine
• AKOS011704900
• 947534-30-7

• Inchi： 1S/C9H10BrN3O2/c10-6-4-8(13(14)15)9(11-5-6)12-7-2-1-3-7/h4-5,7H,1-3H2,(H,11,12)
• InChI Key： BTRLHRIMRXFTDW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])NC1CCC1

Computed Properties

• Exact Mass: 270.99600
• Monoisotopic Mass: 270.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.74000
• LogP: 3.31290